(R)-1-((Trifluoromethyl)thio)propan-2-amine
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Description
®-1-((Trifluoromethyl)thio)propan-2-amine is a chiral amine compound characterized by the presence of a trifluoromethylthio group attached to a propan-2-amine backbone
Properties
Molecular Formula |
C4H8F3NS |
|---|---|
Molecular Weight |
159.18 g/mol |
IUPAC Name |
(2R)-1-(trifluoromethylsulfanyl)propan-2-amine |
InChI |
InChI=1S/C4H8F3NS/c1-3(8)2-9-4(5,6)7/h3H,2,8H2,1H3/t3-/m1/s1 |
InChI Key |
CCLWBFMYVJFUKD-GSVOUGTGSA-N |
Isomeric SMILES |
C[C@H](CSC(F)(F)F)N |
Canonical SMILES |
CC(CSC(F)(F)F)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ®-1-((Trifluoromethyl)thio)propan-2-amine typically involves the introduction of the trifluoromethylthio group to a suitable amine precursor. One common method involves the reaction of a propan-2-amine derivative with a trifluoromethylthiolating agent under controlled conditions. The reaction conditions often include the use of a base, such as sodium hydride or potassium carbonate, and an appropriate solvent, such as dimethylformamide or tetrahydrofuran. The reaction is usually carried out at low temperatures to ensure selectivity and yield.
Industrial Production Methods
In an industrial setting, the production of ®-1-((Trifluoromethyl)thio)propan-2-amine may involve continuous flow processes to enhance efficiency and scalability. The use of automated reactors and precise control of reaction parameters can lead to higher yields and purity of the final product. Additionally, purification techniques such as distillation or chromatography are employed to isolate the desired compound from reaction by-products.
Chemical Reactions Analysis
Types of Reactions
®-1-((Trifluoromethyl)thio)propan-2-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reduction reactions can convert the trifluoromethylthio group to a trifluoromethyl group using reducing agents such as lithium aluminum hydride.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in an organic solvent like dichloromethane.
Reduction: Lithium aluminum hydride; reactions are usually performed in anhydrous ether or tetrahydrofuran.
Substitution: Various alkyl halides or acyl chlorides; reactions often require a base like triethylamine and are conducted in solvents such as acetonitrile or dichloromethane.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Trifluoromethyl derivatives.
Substitution: Alkylated or acylated amine derivatives.
Scientific Research Applications
®-1-((Trifluoromethyl)thio)propan-2-amine has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: Investigated for its potential as a bioactive compound with antimicrobial or antiviral properties.
Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and biological activity.
Industry: Utilized in the production of specialty chemicals and materials with specific properties, such as fluorinated polymers.
Mechanism of Action
The mechanism of action of ®-1-((Trifluoromethyl)thio)propan-2-amine involves its interaction with molecular targets in biological systems. The trifluoromethylthio group can enhance the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. Once inside the cell, the compound may interact with specific enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
(S)-1-((Trifluoromethyl)thio)propan-2-amine: The enantiomer of the compound, which may exhibit different biological activity and properties.
1-((Trifluoromethyl)thio)propan-2-amine: The racemic mixture containing both enantiomers.
1-((Trifluoromethyl)thio)ethanamine: A structurally similar compound with a shorter carbon chain.
Uniqueness
®-1-((Trifluoromethyl)thio)propan-2-amine is unique due to its chiral nature and the presence of the trifluoromethylthio group, which imparts distinct chemical and biological properties. The compound’s enantiomeric purity can significantly influence its reactivity and interactions in various applications, making it a valuable molecule for research and development.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
